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Compound of Interest

Compound Name: Thiazole-5-carboxylic acid

Cat. No.: B084310 Get Quote

An In-depth Technical Guide to Thiazole-5-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Thiazole-5-carboxylic acid (CAS No: 14527-41-4). The information is curated for

professionals in research and development, offering detailed data, experimental protocols, and

visualizations to support laboratory work and drug discovery initiatives.

Physical Properties
Thiazole-5-carboxylic acid is a pale yellow to brown crystalline solid.[1][2] It is a key

heterocyclic compound, recognized for the enhanced reactivity and functionality imparted by its

thiazole ring structure.[2] This makes it a valuable intermediate and building block in the

synthesis of pharmaceuticals and agrochemicals, particularly in the development of

antimicrobial and anti-inflammatory agents.[2]

Quantitative Physical Data
The known physical properties of Thiazole-5-carboxylic acid are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 1,3-thiazole-5-carboxylic acid [3]

Molecular Formula C₄H₃NO₂S [2][3]

Molecular Weight 129.14 g/mol [2][3]

Appearance
Light yellow to Brown

powder/crystalline solid
[1][2]

Melting Point 224 °C (with decomposition) [1]

Boiling Point 107-108 °C (at 10 Torr)

Density (Predicted) 1.525 ± 0.06 g/cm³

pKa (Predicted) 3.07 ± 0.10

Storage Conditions 0-8 °C [2]

Crystal Structure
A crystal structure for Thiazole-5-carboxylic acid has been determined and is available in the

Crystallography Open Database. The crystal system is orthorhombic with the space group P b

c m.[3]

Unit Cell Parameters:

a = 6.780 Å

b = 12.082 Å

c = 6.403 Å

α = 90°

β = 90°

γ = 90°
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Chemical Properties and Reactivity
Thiazole-5-carboxylic acid's chemical behavior is dictated by its two primary functional

groups: the aromatic thiazole ring and the carboxylic acid moiety. The thiazole ring is electron-

rich and susceptible to electrophilic substitution, while also possessing a nitrogen atom that can

be protonated or alkylated.[4] The carboxylic acid group can undergo typical reactions such as

esterification, amide formation, and decarboxylation.

Reactivity Profile
The compound is a versatile building block in medicinal chemistry and materials science.[2][5]

The electron-deficiency of the C2 position and the relative electron-richness of the C5 position

influence its reactivity in substitution reactions.[4]
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Logical Diagram of Thiazole-5-carboxylic Acid Reactivity

Carboxylic Acid Reactions Thiazole Ring Reactions

Thiazole-5-carboxylic acid

Esterification
(with alcohol)

+ R-OH, H+

Amide Formation
(with amine)

+ R-NH2, coupling agent

Decarboxylation
(with heat)

Heat

Protonation
(at N3)

+ H+

Electrophilic Substitution
(e.g., Halogenation)

+ Electrophile

Synthetic Building Block
(e.g., in pharmaceuticals)

Further Synthesis
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Synthesis Workflow for Thiazole-5-carboxylic Acid

5-Bromothiazole in THF

Cool to -78 °C

Add n-Butyllithium

dropwise

Thiazol-5-yllithium
(Intermediate)

Halogen-metal exchange

Quench with dry CO₂ (solid)

Aqueous Acidic Workup
(e.g., dilute HCl)

Protonation

Thiazole-5-carboxylic acid

Isolation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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